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Compound of Interest

Compound Name: Ethoxytrimethylsilane

Cat. No.: B156612

An In-depth Technical Guide to the Safe Handling of Ethoxytrimethylsilane

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety protocols for all laboratory reagents is paramount. This guide provides a
comprehensive overview of the safe handling, storage, and emergency procedures for
Ethoxytrimethylsilane (CAS No. 1825-62-3), a common silylating agent and intermediate in
organic synthesis.

Hazard Identification and Classification

Ethoxytrimethylsilane is classified as a hazardous substance and requires careful handling. It
is a highly flammable liquid and vapor.[1][2][3] It can cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[1][2][3]

GHS Hazard Statements:

o H225: Highly flammable liquid and vapor.[2][3][4]
e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]
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Physical and Chemical Properties

A summary of the key quantitative physical and chemical properties of Ethoxytrimethylsilane
is provided in the table below.

Property Value

Molecular Formula C5H1408Si[2]

Molecular Weight 118.25 g/mol [3][5]

Boiling Point 75-76 °C[5]

Flash Point -18 °C to -19.5 °C (closed cup)[1][5][6]
Autoignition Temperature 280 °C[1][6]

Density 0.757 g/mL at 25 °C[2][5]

Vapor Pressure 533 hPa at 56 °C[2]

Explosion Limits Lower: 1.50%, Upper: 16.50%[1][6]
Refractive Index n20/D 1.374[5]

Experimental Protocols for Safety Data

The safety data presented in Safety Data Sheets (SDS) are derived from standardized
experimental protocols. Below are brief overviews of the methodologies used to determine key
toxicological and flammability data.

Toxicological Studies:

o LD50 (Lethal Dose, 50%): This test determines the single dose of a substance that is
expected to cause death in 50% of a test animal population. For Ethoxytrimethylsilane, an
oral LDLo (Lowest published lethal dose) in rats has been reported as 1400 mg/kg.[7][8] The
general protocol involves administering the substance, typically orally or dermally, to a group
of animals at various dose levels. The animals are then observed over a set period for signs
of toxicity and mortality.
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o Draize Test: This is an acute toxicity test used to assess the irritation potential of a substance
on the skin or eyes of a conscious animal, typically a rabbit. For Ethoxytrimethylsilane, a
Draize test on a rabbit's eye resulted in a 79 mg reading.[6] The protocol involves applying
the test substance to the eye or skin of the animal and observing for signs of irritation, such
as redness, swelling, and discharge, over a period of several days.

Flammability Tests:

e Flash Point Determination (Closed Cup Method): The flash point is the lowest temperature at
which a liquid can form an ignitable mixture in the air near its surface. The closed-cup
method involves placing the substance in a sealed container and heating it gradually. A small
flame is periodically introduced into the vapor space above the liquid. The temperature at
which a flash is observed is recorded as the flash point. This method is generally used for

liquids with lower flash points, like Ethoxytrimethylsilane.

Handling and Storage

Proper handling and storage procedures are critical to minimizing the risks associated with
Ethoxytrimethylsilane.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6][9]

Use spark-proof tools and explosion-proof equipment.[1][6][10][11]

Ground and bond containers when transferring material to prevent static discharge.[6][10]

Avoid contact with skin, eyes, and clothing.[2][6]

Avoid inhalation of vapor or mist.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6][10]
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General Handling Workflow for Ethoxytrimethylsilane

Prepare Work Area
(Fume Hood, Ventilation)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

y

Ground and Bond Containers

'

Transfer Chemical
(Use Spark-Proof Tools)

'

Tightly Seal Container After Use

'

Store in Designated Flammables Area

i

Clean Work Area and Dispose of Waste

i
-

Click to download full resolution via product page

Caption: General Handling Workflow for Ethoxytrimethylsilane
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Store away from incompatible substances such as acids, peroxides, and oxidizing agents.[1]

[6]

The storage area should be designated as a "flammables area".[1][6][11]

Protect from moisture, as the material is moisture-sensitive.[1][2][6]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling
Ethoxytrimethylsilane.

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][2][6]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2][6]

» Respiratory Protection: If workplace conditions warrant respirator use, a respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or
European Standard EN 149 must be followed.[2][6]

Emergency Procedures

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1][2][6]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention.[1][2][6]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.chemicalbook.com/msds/ethoxytrimethylsilane.pdf
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.fishersci.com/store/msds?partNumber=AC313820250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.fishersci.com/store/msds?partNumber=AC313820250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.fishersci.de/store/msds?partNumber=10016293&countryCode=DE&language=en
https://www.fishersci.com/store/msds?partNumber=AC313820250&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethoxytrimethylsilane.pdf
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.benchchem.com/product/b156612?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC313820250&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethoxytrimethylsilane.pdf
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.fishersci.com/store/msds?partNumber=AC313820250&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethoxytrimethylsilane.pdf
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.chemicalbook.com/msds/ethoxytrimethylsilane.pdf
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.fishersci.com/store/msds?partNumber=AC313820250&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethoxytrimethylsilane.pdf
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.fishersci.com/store/msds?partNumber=AC313820250&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethoxytrimethylsilane.pdf
https://pim-resources.coleparmer.com/sds/98919.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1][2][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical attention.[6]
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First-Aid Decision Tree for Ethoxytrimethylsilane Exposure

Exposure Occurs

Type of Exposure?

Inhalation Ingestion
\
. " Remove contaminated clothing. Move to fresh air. Do NOT induce vomiting.
Flush with water for 15 min. R . . . S 3 N
8 q Flush with water for 15 min. Provide oxygen or artificial respiration if needed. Rinse mouth with water.
Seek medical attention. : - . . ) -
Seek medical attention. Seek medical attention. Seek medical attention.
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Spill Response Procedure for Ethoxytrimethylsilane

Spill Detected

Evacuate non-essential personnel

:

Remove all ignition sources

:

Ensure adequate ventilation

:

Don appropriate PPE

'

Contain spill with inert absorbent material

'

Collect absorbed material into a sealed container

'

Dispose of waste according to regulations

:

Decontaminate the spill area

;
O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethoxytrimethylsilane safety data sheet (SDS) handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b156612#ethoxytrimethylsilane-safety-data-sheet-sds-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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